Cas no 1248677-31-7 (2,2-Dimethyl-3-phenylpyrrolidine)

• Product Name: 2,2-Dimethyl-3-phenylpyrrolidine
• CAS No: 1248677-31-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• MDL: MFCD16737711
• CID: 4580937
• PubChem ID: 62354973
• Update Time: 2025-08-04

2,2-Dimethyl-3-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-phenylpyrrolidine
• 2,2-Dimethyl-3-phenylpyrrolidine

• MDL： MFCD16737711
• Inchi： 1S/C12H17N/c1-12(2)11(8-9-13-12)10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3
• InChI Key： MHHHPJJEUYLYOO-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=CC=2)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 168
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Additional information on 2,2-Dimethyl-3-phenylpyrrolidine

Professional Introduction to 2,2-Dimethyl-3-phenylpyrrolidine (CAS No: 1248677-31-7)

2,2-Dimethyl-3-phenylpyrrolidine, identified by the Chemical Abstracts Service Number (CAS No) 1248677-31-7, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolidine family, characterized by a six-membered ring containing one nitrogen atom. The presence of two methyl groups at the 2-position and a phenyl group at the 3-position imparts unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural configuration of 2,2-Dimethyl-3-phenylpyrrolidine contributes to its distinctive chemical behavior. The nitrogen atom in the pyrrolidine ring can act as a hydrogen bond acceptor, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Additionally, the phenyl group introduces aromaticity, which can influence electron distribution and reactivity. These features make it an attractive scaffold for drug design, particularly in the development of small-molecule inhibitors and modulators.

In recent years, 2,2-Dimethyl-3-phenylpyrrolidine has been explored in several cutting-edge research areas. One notable application lies in its potential role as an intermediate in the synthesis of bioactive molecules. Researchers have leveraged its structural framework to develop novel compounds with therapeutic properties. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activity and receptor binding. These studies highlight the compound's versatility and its suitability for further chemical modifications to tailor specific biological responses.

Another area of interest is the pharmacological evaluation of 2,2-Dimethyl-3-phenylpyrrolidine and its analogs. Preliminary studies suggest that certain derivatives exhibit promising pharmacokinetic profiles, including favorable solubility and metabolic stability. This makes them attractive candidates for further development into lead compounds for drug discovery programs. The compound's ability to interact with biological targets such as kinases and G-protein coupled receptors has been particularly well-documented in vitro. These findings underscore its potential as a starting point for designing molecules with therapeutic efficacy.

The synthesis of 2,2-Dimethyl-3-phenylpyrrolidine also presents an opportunity for innovation in synthetic chemistry. Advanced methodologies have been employed to streamline its preparation, ensuring high yields and purity. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the pyrrolidine core with functional group compatibility. These advancements not only facilitate access to the compound but also enable the rapid exploration of its derivatives through combinatorial chemistry approaches.

From a computational chemistry perspective, 2,2-Dimethyl-3-phenylpyrrolidine has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interaction mechanisms with biological targets at an atomic level. By leveraging computational tools such as molecular dynamics simulations and quantum mechanical calculations, researchers have gained valuable insights into how this compound binds to its intended receptors. This information is crucial for optimizing its pharmacological properties and improving drug-like characteristics.

The future prospects of 2,2-Dimethyl-3-phenylpyrrolidine are vast and multifaceted. Ongoing research endeavors are focused on expanding its applications in medicinal chemistry and materials science. For instance, there is growing interest in exploring its potential as a ligand in sensing technologies or as a precursor for functional materials with unique electronic properties. As our understanding of its chemical behavior deepens, new possibilities are likely to emerge, further solidifying its importance in scientific research.

In conclusion, 2,2-Dimethyl-3-phenylpyrrolidine (CAS No: 1248677-31-7) represents a significant compound with diverse applications across multiple scientific disciplines. Its unique structural features and promising biological activities make it a valuable asset in pharmaceutical research and development. As advancements continue to unfold，this compound is poised to play an increasingly pivotal role in shaping the future of medicinal chemistry and beyond.